Cas no 1289113-22-9 (3-bromo-5-chloro-2-propoxypyridine)
3-bromo-5-chloro-2-propoxypyridine Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 3-bromo-5-chloro-2-propoxy-
- 3-bromo-5-chloro-2-propoxypyridine
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- Inchi: 1S/C8H9BrClNO/c1-2-3-12-8-7(9)4-6(10)5-11-8/h4-5H,2-3H2,1H3
- InChI Key: HDYJEXJXDZXONZ-UHFFFAOYSA-N
- SMILES: C1(OCCC)=NC=C(Cl)C=C1Br
Experimental Properties
- Density: 1.492±0.06 g/cm3(Predicted)
- Boiling Point: 253.0±35.0 °C(Predicted)
- pka: -0.54±0.32(Predicted)
3-bromo-5-chloro-2-propoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1847251-1g |
3-Bromo-5-chloro-2-propoxypyridine |
1289113-22-9 | 98% | 1g |
¥3318.00 | 2024-08-09 |
3-bromo-5-chloro-2-propoxypyridine Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 3-bromo-5-chloro-2-propoxypyridine
Comprehensive Overview of 3-Bromo-5-Chloro-2-Propoxypyridine (CAS 1289113-22-9): Properties, Applications, and Industry Insights
3-Bromo-5-chloro-2-propoxypyridine (CAS 1289113-22-9) is a halogenated pyridine derivative gaining traction in pharmaceutical and agrochemical research due to its versatile reactivity. This compound features a pyridine core substituted with bromine at the 3-position, chlorine at the 5-position, and a propoxy group at the 2-position, making it a valuable intermediate for cross-coupling reactions and heterocyclic synthesis. Its molecular formula, C8H9BrClNO, and precise structural configuration enable tailored modifications for target applications.
In the context of drug discovery, 3-bromo-5-chloro-2-propoxypyridine is frequently explored for its potential in kinase inhibitor development and central nervous system (CNS) therapeutics. Researchers highlight its role in constructing bioactive scaffolds, particularly in oncology and neurology. The compound’s halogen atoms facilitate Suzuki-Miyaura and Buchwald-Hartwig couplings, aligning with trends in fragment-based drug design (FBDD).
Agrochemical applications leverage this compound’s herbicidal and fungicidal properties. Its chloropyridine moiety is instrumental in synthesizing crop protection agents, addressing global demands for sustainable agriculture. Recent patents highlight derivatives of 3-bromo-5-chloro-2-propoxypyridine as key components in next-generation pesticides with reduced environmental persistence.
From a synthetic chemistry perspective, the compound’s regioselectivity and stability under acidic conditions make it a preferred choice for multi-step organic synthesis. Analytical data (e.g., NMR, HPLC, and mass spectrometry) confirm high purity (>98%), meeting stringent requirements for GMP-compliant production. Storage recommendations typically suggest inert atmospheres and low temperatures to preserve reactivity.
Market trends indicate growing interest in custom synthesis of halogenated pyridines, driven by pharmaceutical R&D and green chemistry initiatives. CAS 1289113-22-9 is often cited in literature discussing cost-effective scaling and catalytic optimization. Regulatory compliance (e.g., REACH, FDA) remains a critical consideration for industrial adoption.
Emerging applications include material science, where the compound’s electron-withdrawing groups contribute to organic semiconductor development. Its integration into OLEDs and photovoltaic materials is under investigation, reflecting interdisciplinary innovation. Collaborations between academia and industry aim to unlock novel functionalities.
For researchers sourcing 3-bromo-5-chloro-2-propoxypyridine, factors like supplier reliability, batch-to-batch consistency, and technical support are paramount. The compound’s MSDS emphasizes standard lab safety protocols, though it is not classified as hazardous under normal handling conditions.
In summary, CAS 1289113-22-9 exemplifies the strategic importance of halogenated heterocycles in modern chemistry. Its adaptability across life sciences and industrial applications positions it as a compound of enduring relevance, with ongoing studies likely to expand its utility further.
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